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Rebastinib (DCC-2036) Storage & Handling FAQ

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rebastinib

CAS No.: 1020172-07-9

Cat. No.: S547894

Q1: What are the correct storage conditions for Rebastinib (DCC-2036) powder and solution?

For research purposes, the solid powder and prepared solutions of Rebastinib have distinct storage

requirements to maintain stability [1].

Form Condition Temperature Stability Duration

Solid Powder Dry, dark conditions -20°C Stable for 2 years from purchase
(as supplied)

Stock Solution (in Aliquoted to avoid freeze- -20°C Stable for up to 1 month
DMSO) thaw cycles

Q2: What is the recommended solvent and concentration for preparing a stock solution?

¢ Solvent: DMSO [1] [2].

e Solubility: The solubility of Rebastinib in DMSO is > 27.7 mg/mL [1].

o Tip for dissolution: If you have difficulty dissolving the compound to achieve a high concentration,
you can warm the tube at 37°C for 10 minutes and/or use a brief ultrasonic bath treatment [1].

Q3: What is the experimental protocol for using Rebastinib in cell-based assays?

The following methodology is adapted from published research [2]:

¢ Stock Solution: Prepare a 20 mM stock solution in DMSO. Aliquot and store at -20°C.
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e Working Concentration: Use a concentration range of 2 nM to 150 nM in your cell culture media.
The typical IC50 for inhibiting cell proliferation in studies using Ba/F3 cells is around 5.4 nM.

¢ Vehicle Control: Always include a DMSO control group (0 uM) with an equivalent volume to that
used in your treated samples.

Troubleshooting Guide

Issue Possible Cause Suggested Solution
Unexpectedly low Degraded stock solution Prepare fresh aliquots of the DMSO stock
activity from repeated freeze-thaw solution. Avoid repeated freezing and thawing.

cycles or extended storage.

Precipitation in Solution stored for too long For short-term storage, ensure the solution is used
stock solution or under suboptimal within one month. For long-term storage, keep the
conditions. solid powder at -20°C and prepare fresh solutions
as needed.
Difficulty Compound may require Gently warm the tube to 37°C for 10 minutes
solubilizing agitation. and/or shake it in an ultrasonic bath for a short
powder period [1].

Experimental Workflow Visualization

The diagram below outlines the core workflow for handling and using Rebastinib in a cell culture

experiment, based on the protocols from the search results.
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Important Disclaimer for Researchers

¢ For Research Use Only: The information provided pertains to the use of Rebastinib (DCC-2036) in
scientific research. It is not for diagnostic or therapeutic use in humans [1].

¢ Single-Use Vial Caution: While stability data exists for other biologics like bevacizumab after vial
piercing, this should not be extrapolated to Rebastinib without validation [3]. The official
recommendation for many drugs is to consider vials as single-use and discard leftovers immediately

3],
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¢ Verify Solubility: It is recommended to test the solubility of all compounds in your specific
experimental system, as actual solubility may slightly differ from theoretical values due to
experimental error [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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